7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid

• CAS No.: 897653-01-9
• Molecular Formula: C6H9NO3
• Molecular Weight: 143.14 g/mol
• IUPAC Name: 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid
• InChI: InChI=1S/C6H9NO3/c8-6(9)7-2-1-4-5(3-7)10-4/h4-5H,1-3H2,(H,8,9)
• InChI Key: NQLSDPXGVIPAJR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2C1O2)C(=O)O

Description

7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid is a useful research compound. Its molecular formula is C6H9NO3 and its molecular weight is 143.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester (Aldrich, 15.99 g, 87.28 mmol) in methylene chloride (600 mL) at 0° C., mCPBA (Aldrich, 29.4 g, 77%, 131 mmol) was added and the mixture was stirred overnight. The reaction was quenched with 10% Na2S2O3 and the organic layer was separated and washed with 5% sodium carbonate, brine and water and dried over sodium sulfate and concentrated to give a light yellow oil, which was chromatographied (10% EtOAc/Hexane) to yield a colorless oil. 14.93 g. The compound was used directly for the next step.